1-(2-(3,4-dimethylphenoxy)ethyl)-2-(piperidin-1-ylmethyl)-1H-benzo[d]imidazole hydrochloride

• IUPAC Name: 1-[2-(3,4-dimethylphenoxy)ethyl]-2-(piperidin-1-ylmethyl)benzimidazole;hydrochloride
• InChI: InChI=1S/C23H29N3O.ClH/c1-18-10-11-20(16-19(18)2)27-15-14-26-22-9-5-4-8-21(22)24-23(26)17-25-12-6-3-7-13-25;/h4-5,8-11,16H,3,6-7,12-15,17H2,1-2H3;1H
• InChI Key: CWZKKQBFTZUAFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCN2C3=CC=CC=C3N=C2CN4CCCCC4)C.Cl
• Molecular Formula: C23H30ClN3O
• Molecular Weight: 400.0 g/mol
• CAS No.: 1215515-58-4

Description

1-(2-(3,4-dimethylphenoxy)ethyl)-2-(piperidin-1-ylmethyl)-1H-benzo[d]imidazole hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O and its molecular weight is 399.96. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

The synthesis and functionalization of imidazole derivatives, such as "1-(2-(3,4-dimethylphenoxy)ethyl)-2-(piperidin-1-ylmethyl)-1H-benzo[d]imidazole hydrochloride", play a crucial role in synthetic chemistry. These compounds serve as key intermediates in the production of various heterocyclic compounds. For example, the synthesis of 4(5)-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole, an α2-adrenergic agonist, highlights the importance of dimethylphenyl and imidazole functionalities in medicinal chemistry (Kudzma & Turnbull, 1991).

Medicinal Chemistry Applications

Imidazole derivatives have shown significant biological activity, including antimycobacterial properties. A study on imidazo[1,2-a]pyridine-3-carboxamide derivatives demonstrated their activity against drug-sensitive and resistant MTB strains, underscoring the therapeutic potential of such compounds in treating tuberculosis (Lv et al., 2017). Additionally, the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones has been explored for their chemical and potential pharmaceutical applications (Bekircan & Bektaş, 2008).

Material Science Applications

Imidazole derivatives, similar in structure to the compound , have been utilized in the development of lanthanide metal-organic frameworks (MOFs). These MOFs exhibit fluorescence sensing capabilities, useful in detecting benzaldehyde-based derivatives. This application is crucial for environmental monitoring and chemical sensing (Shi et al., 2015).